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Compound of Interest

Compound Name: P-Menthane-1,2-diol

Cat. No.: B15342277 Get Quote

Chemical Name: 1-methyl-4-propan-2-ylcyclohexane-1,2-diol Synonyms: p-Menthane-1,2-diol,
1-Hydroxyisocarvomenthol Molecular Formula: C₁₀H₂₀O₂ Molecular Weight: 172.26 g/mol

This compound is a monoterpenoid diol. While some related p-menthane derivatives have

been investigated for biological activities, such as anti-microbial or antioxidant effects, in-depth

research on its specific signaling pathways and extensive drug development protocols are not

readily available in scientific literature. A structurally similar compound, 4-(2-hydroxypropan-2-

yl)-1-methylcyclohexane-1,2-diol, has been reported to have antioxidant and cytoprotective

properties.[1]

In-depth Technical Guide: 3-O-Acetyl-11-keto-β-
boswellic Acid (AKBA)
Introduction
3-O-Acetyl-11-keto-β-boswellic acid (AKBA) is a pentacyclic triterpenoid derived from the gum

resin of Boswellia serrata and Boswellia carteri trees, commonly known as frankincense.[2][3] It

is recognized as one of the most bioactive constituents of Boswellia extracts. AKBA has

garnered significant attention from the scientific community for its potent anti-inflammatory, anti-

cancer, and anti-arthritic properties.[2][4][5] Its therapeutic potential stems from its ability to

modulate multiple critical signaling pathways involved in inflammation and carcinogenesis.[4][6]

[7] This guide provides a comprehensive technical overview of AKBA's characterization,

including its physicochemical properties, biological activity, and relevant experimental

methodologies.
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Physicochemical Properties
AKBA is a white crystalline powder with limited water solubility but is highly soluble in various

organic solvents like ethanol, methanol, acetonitrile, and DMSO.[8] A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of AKBA

Property Value References

CAS Number 67416-61-9 [2]

Molecular Formula C₃₂H₄₈O₅ [2][8][9]

Molecular Weight 512.72 g/mol [2][8]

IUPAC Name
(3α,4β)-3-(acetyloxy)-11-oxo-

urs-12-en-23-oic acid
[2]

Appearance White crystalline powder [8]

UV λmax 208, 249 nm (or 250 nm) [2][10][11]

Solubility

DMSO: 100 mg/mL DMF: 25

mg/mL Ethanol: 5 mg/mL

Water: 0.0002815 mg/L (est.)

[2][3][12]
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Biological Activity and Mechanism of Action
AKBA exhibits a wide range of pharmacological activities, primarily attributed to its ability to

inhibit key inflammatory enzymes and modulate complex signaling networks.

Anti-Inflammatory Activity: AKBA is a potent, direct, non-redox, and non-competitive inhibitor

of 5-lipoxygenase (5-LOX), a key enzyme in the biosynthesis of pro-inflammatory

leukotrienes.[2][5] It also exerts anti-inflammatory effects by suppressing the NF-κB (nuclear

factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which reduces the

expression of pro-inflammatory cytokines such as TNF-α, IL-1, and IL-6.[4][5]
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Anti-Cancer Activity: AKBA has demonstrated significant anti-proliferative, pro-apoptotic, and

anti-invasive effects across various cancer cell lines, including glioblastoma, prostate, colon,

and breast cancer.[7][13][14][15] Its mechanisms include arresting the cell cycle, inducing

apoptosis through caspase activation, and inhibiting tumor cell invasion by downregulating

matrix metalloproteinases (MMPs).[14][15] These effects are mediated through the

modulation of several oncogenic signaling pathways.

Anti-Arthritic Activity: In models of rheumatoid arthritis, AKBA has been shown to reduce

inflammation, paw volume, and joint degradation.[5] It helps preserve the extracellular matrix

by inhibiting enzymes like collagenase and elastase.[5]

Key Signaling Pathways Modulated by AKBA
AKBA's therapeutic effects are a result of its interaction with multiple intracellular signaling

cascades. The diagrams below illustrate some of the most critical pathways.

Cytoplasm
Nucleus

AKBA IKK Complex
Inhibits

IκBα

Phosphorylates
(leading to degradation) NF-κB

(p65/p50)

Sequesters
in cytoplasm

Active NF-κB
Translocates

Gene Transcription

Nucleus

Pro-inflammatory
Cytokines (TNF-α, IL-6)

Click to download full resolution via product page

Caption: AKBA's anti-inflammatory effect via inhibition of the NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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